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Compound of Interest

Compound Name: AC-Lys(AC)-OH
CAS No.: 499-86-5
Cat. No.: B556374
Get Quote
. J

Topic: Solubility Optimization and Troubleshooting for N-alpha-acetyl-N-epsilon-acetyl-L-lysine
CAS: 499-86-5 / 692-04-6 Molecular Formula: C10H1sN204 Molecular Weight: 230.26 g/mol [1]

The Solubility Matrix

The following data summarizes the solubility profile of Ac-Lys(Ac)-OH. This compound differs
significantly from free Lysine due to the acetylation of both amine groups, which removes its
zwitterionic character and alters its interaction with solvents.
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- . Max Conc.
Solvent Solubility Rating Comments

(Approx)

Recommended for
> 100 mg/mL (430
DMSO Excellent Stock. Stable at

mM)
-20°C.

pH dependent.[1][2]
May require

Water Good ~50-100 mg/mL o
sonication or pH

adjustment.[1]

Soluble due to
ionization of the C-

PBS (pH 7.4) Good ~50 mg/mL ]
terminal carboxylate.

[1](2]

Often requires

heating; prone to
Ethanol Moderate/Poor <10 mg/mL o

precipitation upon

cooling.[1][2]

Alternative to DMSO
DMF Good ~50 mg/mL for chemical synthesis
applications.[1][2]

~

#) The Science Behind the Solubility

Why does pH matter? Ac-Lys(Ac)-OH possesses a free carboxylic acid group with a pKa of
approximately 3.6 [1].[1]

e At pH > 4.0: The molecule is deprotonated (anionic, -COQO™), drastically increasing its
solubility in water and buffers.[1]

e At pH < 3.0: The molecule is protonated (neutral, -COOH).[1] Without the charge, it is less
soluble in water and may precipitate, especially at high concentrations.

Why DMSO? The acetyl groups on the amines act as hydrogen bond acceptors. DMSO is a
polar aprotic solvent that disrupts the intermolecular hydrogen bonding of the crystal lattice
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more effectively than water for this specific derivative, making it the ideal "universal solvent" for
stock preparation.

Troubleshooting Workflow

Users frequently report "cloudiness" or "precipitation" when diluting stock solutions.[1] Use the
logic flow below to resolve these issues.

Start: Solution is Cloudy
or Precipitated

Which solvent system?

Aqueous (Water/PBS) Organic (DMSO/Ethanol)

Check pH.

Is it below 4.07 Is water content > 10%"7?

Yes (Acidic) \No (Neutral)

Add dilute NaOH or Sonicate at 40°C Prepare fresh in
Buffer to pH > 6.0 for 10 mins anhydrous DMSO

Clear Solution

Click to download full resolution via product page

Figure 1: Decision tree for resolving solubility issues with Ac-Lys(Ac)-OH. Note that pH
adjustment is the most common fix for aqueous solutions.
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Step-by-Step Protocols

Protocol A: Preparation of 100 mM Stock Solution
(Recommended)

Use this protocol for long-term storage and high-concentration requirements.[1]

Calculate: To make 1 mL of 100 mM stock, weigh 23.0 mg of Ac-Lys(Ac)-OH.[1]

Solvent: Add 1 mL of anhydrous DMSO.

Dissolution: Vortex vigorously for 30 seconds. If particles remain, warm the vial to 37°C for 5
minutes.

Storage: Aliquot into small volumes (e.g., 50 pL) to avoid freeze-thaw cycles. Store at -20°C.
Protocol B: Preparation of Aqueous Working Solution
Use this protocol for direct use in biological assays (e.g., HDAC assays).

» Weighing: Weigh the desired amount of solid.

« Initial Wetting: If preparing a high concentration (>10 mM) directly in water, add a small
volume of 0.1 M NaOH (approx. 1 equivalent) to assist deprotonation.[1]

o Example: For 23 mg (0.1 mmol), add 1 mL of PBS.[1] If cloudy, add 10-20 pL of 1 M
NaOH.[1]

o Buffer Addition: Add PBS or HEPES buffer (pH 7.4) to the final volume.
 Verification: Vortex and inspect. The solution should be clear and colorless.

Frequently Asked Questions (FAQs)

Q: Can | use ethanol instead of DMSO for cell culture? A: It is not recommended.[1] Ac-
Lys(Ac)-OH has significantly lower solubility in ethanol compared to DMSO.[1] You may
encounter precipitation when spiking ethanol stocks into agueous media.[1] DMSO stocks
(diluted 1:1000) are the industry standard for cellular assays.[1]
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Q: My solution precipitated after freezing. Is it ruined? A: Likely not. DMSO has a high freezing
point (19°C) and can crystallize, pushing the solute out of solution.

¢ Fix: Warm the vial to 37°C and vortex until the pellet completely redissolves. Do not use the
supernatant without redissolving the pellet, or your concentration will be incorrect [2].

Q: Is this compound stable in solution? A: Yes, the acetyl amide bonds are stable at neutral pH.
However, avoid strong acids or bases (> 1 M) at high temperatures, which can cause
deacetylation, reverting the molecule to free Lysine.

Q: How do | sterilize the solution? A: Filter sterilization using a 0.22 um PTFE or Nylon filter is
recommended.[1] Do not autoclave Ac-Lys(Ac)-OH solutions, as high heat/pressure may
degrade the acetyl groups.[1]

Experimental Workflow: Solvent Selection

Use this diagram to select the correct solvent system based on your downstream application.

Cell Culture DMSO Stock
(Epigenetics) (Dilute <0.5%)

Enzymatic Assay Water/PBS

AppleEel (HDAC/Sirtuin) (pH 7-8)

Chemical

Synthesis DMF or NMP

Click to download full resolution via product page

Figure 2: Solvent selection guide based on experimental intent.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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